Cas no 1803724-79-9 (3-Ethoxy-2-ethylphenylhydrazine)

• Product Name: 3-Ethoxy-2-ethylphenylhydrazine
• CAS No: 1803724-79-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 4797909
• Update Time: 2025-05-21

3-Ethoxy-2-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-ethylphenylhydrazine

• Inchi： 1S/C10H16N2O/c1-3-8-9(12-11)6-5-7-10(8)13-4-2/h5-7,12H,3-4,11H2,1-2H3
• InChI Key： NBCWVIAJHGAURJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 2.3
• Topological Polar Surface Area: 47.3

Additional information on 3-Ethoxy-2-ethylphenylhydrazine

3-Ethoxy-2-ethylphenylhydrazine (CAS No. 1803724-79-9): A Comprehensive Overview

3-Ethoxy-2-ethylphenylhydrazine (CAS No. 1803724-79-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include an ethoxy and an ethyl group attached to a phenylhydrazine moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-Ethoxy-2-ethylphenylhydrazine is C₁₀H₁₅N₃O, and its molecular weight is approximately 185.24 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a distinct hydrazine-like odor. Its physical and chemical properties, such as solubility in common organic solvents and its reactivity with various functional groups, make it a useful building block in synthetic chemistry.

In the realm of pharmaceutical research, 3-Ethoxy-2-ethylphenylhydrazine has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of antiviral agents, anti-inflammatory compounds, and anticancer drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Ethoxy-2-ethylphenylhydrazine exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

Beyond its pharmaceutical applications, 3-Ethoxy-2-ethylphenylhydrazine has also found use in materials science. Its hydrazine functionality makes it an excellent candidate for the preparation of advanced materials with unique properties. For example, a 2020 study published in the Journal of Materials Chemistry A reported the synthesis of novel polymer hybrids using 3-Ethoxy-2-ethylphenylhydrazine. These hybrids exhibited enhanced mechanical strength and thermal stability, making them suitable for applications in electronics and aerospace industries.

The synthetic versatility of 3-Ethoxy-2-ethylphenylhydrazine is further highlighted by its use in the development of new catalysts and ligands. Researchers have utilized this compound to create highly efficient catalysts for various organic transformations, such as hydrogenation and coupling reactions. A notable example is a 2019 study published in the Catalysis Science & Technology, which described the synthesis of a palladium-based catalyst using 3-Ethoxy-2-ethylphenylhydrazine. The catalyst demonstrated exceptional activity and selectivity in the hydrogenation of alkenes.

In addition to its synthetic applications, 3-Ethoxy-2-ethylphenylhydrazine has been studied for its potential biological activities. Several research groups have investigated its effects on cellular processes and signaling pathways. A 2018 study published in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-Ethoxy-2-ethylphenylhydrazine exhibited significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for the development of therapeutic agents targeting inflammatory diseases.

The environmental impact of chemicals is an important consideration in their development and use. Recent studies have evaluated the ecotoxicological properties of 3-Ethoxy-2-ethylphenylhydrazine. A 2020 study published in the Environmental Science & Technology assessed the compound's effects on aquatic organisms and found that it exhibited low toxicity at environmentally relevant concentrations. This suggests that with proper handling and disposal practices, the environmental impact of this compound can be minimized.

In conclusion, 3-Ethoxy-2-ethylphenylhydrazine (CAS No. 1803724-79-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, catalysis, and biological research. Its unique structural features and chemical reactivity make it a valuable intermediate for the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in various scientific disciplines.